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An In-depth Technical Guide to the Phase Equilibria of the Cerium-Nickel Binary System

Introduction

The Cerium-Nickel (Ce-Ni) binary system is of significant interest to materials science and
condensed matter physics due to the diverse properties exhibited by its intermetallic
compounds. These materials have applications in areas such as hydrogen storage, magnetic
refrigeration, and high-temperature alloys.[1] A thorough understanding of the phase equilibria,
including the stable phases, transformation temperatures, and thermodynamic properties, is
crucial for the design and development of novel materials based on this system. This technical
guide provides a comprehensive overview of the Ce-Ni phase diagram, summarizing the critical
guantitative data, detailing the experimental methodologies used for its characterization, and
visualizing the key phase transformations.

Phases and Crystal Structures

The Ce-Ni system is characterized by the presence of two terminal solid solutions, (dCe) and
(Ni), and six stable intermetallic compounds.[2][3] The solubility of Ni in Ce is estimated to be
around 1 at.% Ni, while the maximum solubility of Ce in Ni is approximately 0.05 at.% Ce.[1]
The crystal structures of the pure elements and the intermetallic phases are detailed in Table 1.

Table 1: Crystallographic Data of Phases in the Ce-Ni Binary System
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Phase Pearson Symbol Structure Space Group
Prototype

(dCe) cF4 Cu Fm-3m
(yCe) cF4 Cu Fm-3m
(BCe) hP4 La P63/mmc
(aCe) cF4 Cu Fm-3m
(Ni) cF4 Cu Fm-3m
Ce7Nis hP20 ThsFes P6s/mmc
CeNi oC8 CrB Cmcm
CeNiz cF24 MgCuz Fd-3m
CeNis hP24 CeNis P6s/mmc
CezNiz hP36 CezNiz P63/mmc
CeNis hP6 CaCus P6/mmm

Source:[1]

Invariant Equilibria and Phase Transformations

The Ce-Ni phase diagram is defined by a series of invariant reactions, where multiple phases
are in equilibrium. This includes four eutectic reactions and three peritectic reactions.[2] Three
of the intermetallic compounds, CesNis, CeNi, and CeNis, melt congruently, meaning they
transform directly from a solid to a liquid of the same composition.[2][3] The other three
compounds—CeNiz, CeNis, and CezNiz—are formed through peritectic reactions.[2][3] The
quantitative details of these invariant equilibria are summarized in Table 2.

Table 2: Invariant Reactions in the Ce-Ni Binary System
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L Solid Solid Solid
Liquid
. ] Phase 1 Phase 2 Phase 3
. Reaction Temperat Composit . . .
Reaction . Composit Composit Composit
Type ure (°C) ion (at.% . . .
Ni) ion (at.% ion (at.% ion (at.%
i
Ni) Ni) Ni)
L - (3Ce) _
] Eutectic 450 22.0 1.0 (est.) 30.0 -
+ Ce7Nis
L < Ce7Nis
) Eutectic 485 38.0 30.0 50.0 -
+ CeNi
L < CeNi
] Eutectic 640 55.0 50.0 66.7 -
+ CeNiz
L ~ CeNis _
] Eutectic 1204 91.0 83.3 99.95 -
+ (Ni)
L + CeNiz
) Peritectic 695 58.0 66.7 50.0 -
< CeNi
L + CeNis
) Peritectic 850 65.0 75.0 66.7 -
~ CeNiz
L + CezNiz
] Peritectic 1020 77.0 77.8 75.0 -
< CeNis
Data
compiled
from
assessed
phase
diagrams.
[2]

The phase transformations can be visualized through a series of diagrams illustrating the key

reactions.
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Figure 1: Eutectic Reaction: L <« a + 3.
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Figure 2: Peritectic Reaction: L + a < f3.

Experimental Protocols for Phase Diagram
Determination
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The determination of the Ce-Ni phase diagram has been accomplished through a combination
of experimental techniques and thermodynamic modeling, primarily using the CALPHAD
(CALculation of PHAse Diagrams) approach.[1][4][5] The CALPHAD method relies on
experimental data to optimize a set of thermodynamic parameters that describe the Gibbs
energy of each phase.[1]

4.1 Sample Preparation and Synthesis High-purity cerium and nickel are used as starting
materials. Alloys of various compositions are typically prepared by arc-melting the constituent
elements in an inert atmosphere (e.g., argon) to prevent oxidation. To ensure homogeneity, the
resulting alloy buttons are often flipped and re-melted several times. For the study of solid-state
equilibria, the as-cast samples are subjected to long-term annealing at specific temperatures in
evacuated quartz ampoules, followed by quenching to preserve the high-temperature
microstructure.[6]

4.2 Thermal Analysis Differential Thermal Analysis (DTA) is a primary technique used to
determine the temperatures of phase transformations (e.g., eutectic, peritectic, and liquidus
temperatures).[4][5] In a DTA experiment, the temperature difference between the sample and
a thermally inert reference is measured as a function of temperature while both are subjected
to a controlled temperature program. Endothermic or exothermic events, corresponding to
phase transitions, are detected as peaks on the DTA curve.

4.3 Microstructural and Compositional Analysis After annealing and quenching, the
microstructure of the alloys is examined to identify the phases present at the equilibration
temperature.

o Metallography: Samples are polished and etched to reveal the grain boundaries and phase
distribution for analysis by optical or scanning electron microscopy.

e Scanning Electron Microscopy (SEM): Provides high-magnification images of the
microstructure.

o Energy-Dispersive X-ray Spectroscopy (EDX/EDS): Used in conjunction with SEM, this
technique determines the elemental composition of the individual phases present in the
microstructure, allowing for the establishment of tie-lines in two-phase regions.[4][5]
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4.4 Crystallographic Analysis X-ray Diffraction (XRD) is employed to identify the crystal
structure of the different phases. By comparing the diffraction pattern of a sample to known
crystallographic databases, the phases present can be identified. Rietveld refinement of the
XRD data can also be used to determine precise lattice parameters.

4.5 Thermodynamic Property Measurement Calorimetric techniques are used to measure
fundamental thermodynamic data, such as the enthalpy of formation of the intermetallic
compounds, which are critical inputs for the CALPHAD modeling.

o Dissolution Calorimetry: The enthalpy of formation of a compound can be determined by
measuring the heat released or absorbed when the compound and its constituent elements
are dissolved in a suitable metallic solvent (e.g., liquid aluminum).[4]

The logical workflow for experimentally determining and assessing a binary phase diagram like
Ce-Ni is shown below.
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Figure 3: Workflow for Ce-Ni Phase Diagram Assessment.

Conclusion
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The Ce-Ni binary system exhibits a complex phase diagram with six intermetallic compounds
and multiple invariant reactions. The phase equilibria have been well-established through
extensive experimental work combined with thermodynamic CALPHAD modeling. The data
presented in this guide, including the crystallographic information and invariant reaction details,
provide a critical foundation for researchers and scientists working on the development of Ce-
Ni based materials. The detailed experimental protocols offer a methodological framework for
further investigation into this and other complex binary alloy systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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